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Compound of Interest

Compound Name: Allyl butyrate

Cat. No.: B1265518

An In-depth Technical Review of the Allyl Butyrate Safety Data Sheet for Drug Development
Professionals and Scientists

Allyl butyrate, a flammable and toxic liquid, is an ester widely utilized as a flavoring and
fragrance agent. For laboratory and research professionals, a thorough understanding of its
safety profile is paramount to ensure safe handling and mitigate potential exposure risks. This
technical guide provides a comprehensive overview of the critical safety data for allyl butyrate,
drawing from official Safety Data Sheets (SDS) to inform on its properties, hazards, and the
necessary precautions for its use in a research and development setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of safe laboratory practice. The following table summarizes the key quantitative data for allyl
butyrate.
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Property Value Source
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1][2]
Appearance Colorless liquid [1]
Boiling Point 142-143 °C at 760 mmHg [1]
Melting Point -80 °C [1]
Flash Point 42 °C (107.6 °F) - closed cup [2]
Density 0.897 - 0.902 g/mL at 25 °C [1]

Refractive Index

1.412-1.418 at 20 °C

[1]

Solubility

Insoluble in water; soluble in

ethanol and oils.

[1]

Toxicological Data

Allyl butyrate is classified as toxic if swallowed or in contact with skin.[1][3] The following table

presents the available acute toxicity data.

Endpoint Species Route Source
LDso (Lethal
Rat Oral [4]
Dose, 50%)
LDso (Lethal )
530 mg/kg Rabbit Dermal [4]

Dose, 50%)

Experimental Protocols

Detailed experimental protocols for determining the toxicological endpoints of chemical

substances are outlined by international guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).
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e Acute Oral Toxicity (LDso): The oral LDso value for allyl butyrate was likely determined
following a method similar to the OECD Guideline 423 (Acute Oral toxicity - Acute Toxic
Class Method). In this protocol, a stepwise procedure is used with a small number of animals
per step. The substance is administered orally to a group of fasted animals. Observations of
effects and mortality are made over a defined period, typically 14 days. The LDso is then
estimated based on the mortality data.

e Acute Dermal Toxicity (LDso): The dermal LDso is generally determined using a method
analogous to OECD Guideline 402 (Acute Dermal Toxicity). The substance is applied to a
shaved area of the skin of the test animals (often rabbits). The application site is covered
with a porous gauze dressing for a 24-hour exposure period. Animals are observed for signs
of toxicity and mortality over 14 days.

Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. Allyl butyrate is classified as

follows:
Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Source:[1][2][3]
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Handling and Emergency Procedures Workflow

Proper handling and emergency preparedness are critical when working with hazardous
materials like allyl butyrate. The following diagram illustrates the logical workflow for safe
handling and response to accidental exposure.

Allyl Butyrate Handling and Emergency Workflow

Safe Handling Procedures Emergency Response: Exposure

Click to download full resolution via product page
Caption: Workflow for safe handling and emergency response to allyl butyrate exposure.

First Aid Measures Signaling Pathway

In the event of exposure, a clear and rapid response is crucial. The following diagram outlines
the signaling pathway for first aid measures.
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First Aid Signaling Pathway for Allyl Butyrate Exposure
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Caption: Signaling pathway for first aid measures following allyl butyrate exposure.

Firefighting and Accidental Release Measures

Allyl butyrate is a flammable liquid, and appropriate measures must be in place for fire and

spill emergencies.

Firefighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[3]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[3]
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o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

The following diagram illustrates the logical relationship for responding to an accidental spill.
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Accidental Spill Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1265518?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-butyrate
https://www.sigmaaldrich.com/US/en/product/aldrich/w202118
https://www.synerzine.com/docs/sds/W0113%20SDS%20(US-English).pdf
https://www.thegoodscentscompany.com/data/rw1017881.html
https://www.benchchem.com/product/b1265518#allyl-butyrate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1265518#allyl-butyrate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1265518#allyl-butyrate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1265518#allyl-butyrate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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